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Compound of Interest

Compound Name: 4-Ethoxy-2,6-difluorobenzamide

CAS No.: 916483-57-3

Cat. No.: B1390440

Get Quote

Executive Summary
4-Ethoxy-2,6-difluorobenzamide (CAS: 916483-57-3) is a specialized bioactive scaffold used

primarily in the development of kinase inhibitors and antimicrobial agents. Unlike generic

reagents, this compound acts as a privileged structure—a molecular framework capable of

providing high-affinity ligands for diverse biological targets.

Its biological significance is bifurcated into two primary domains:

Oncology (Aurora Kinase Inhibition): It serves as the critical pharmacophore precursor for

quinazoline-based Aurora A/B kinase inhibitors, which arrest the cell cycle in

hyperproliferative tumors (e.g., colorectal, breast, and lung cancers).

Microbiology (FtsZ Inhibition): As a member of the 2,6-difluorobenzamide (DFMBA) class, it

targets the bacterial cell division protein FtsZ, mimicking the mechanism of tubulin inhibitors

to exert bactericidal effects against multi-drug resistant (MDR) strains like MRSA.
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Before biological application, validation of the compound's physicochemical integrity is

required.

Property Specification Relevance to Bioactivity

CAS Number 916483-57-3 Unique Identifier

Molecular Formula C₉H₉F₂NO₂ Stoichiometry for synthesis

Molecular Weight 201.17 g/mol
Fragment-based drug design

(Lead-like)

Lipophilicity (LogP) ~1.8 - 2.2 (Predicted)
Optimal for membrane

permeability (Rule of 5)

H-Bond Donors 1 (Amide NH₂)
Critical for active site

anchoring

H-Bond Acceptors 4 (F, O)
Interaction with kinase hinge

regions

Solubility DMSO, Ethanol
Compatible with standard

screening buffers

Mechanism of Action (MOA)
Pathway A: Aurora Kinase Inhibition (Oncology)
In the context of cancer therapeutics, 4-Ethoxy-2,6-difluorobenzamide is derivatized (typically

cyclized into quinazolines) to target Aurora Kinases (A and B).

Mechanism: The 2,6-difluorophenyl moiety occupies the hydrophobic pocket of the ATP-

binding site. The fluorine atoms provide metabolic stability and electrostatic interactions that

lock the inhibitor in the active site.

Biological Outcome: Inhibition of Aurora B leads to failure of cytokinesis, resulting in

polyploidy and subsequent apoptosis (programmed cell death) in tumor cells.

Pathway B: FtsZ Inhibition (Antimicrobial)
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The compound represents a specific substitution pattern of the 3-methoxybenzamide (3-MBA)

class of FtsZ inhibitors.

Mechanism: The compound binds to the inter-monomer cleft of FtsZ (the bacterial homolog

of tubulin). This binding stabilizes the FtsZ filaments but prevents the GTP-dependent

"treadmilling" necessary for Z-ring constriction.

Biological Outcome: The bacteria cannot divide (septation failure), leading to filamentation

and cell lysis.

MOA Visualization
The following diagram illustrates the dual-pathway utility of the scaffold.
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Caption: Dual mechanistic pathways of 4-Ethoxy-2,6-difluorobenzamide in oncology and

microbiology.

Experimental Protocols
Protocol A: Chemical Biology Synthesis (Key
Intermediate Step)
Context: Preparing the scaffold for Aurora Kinase inhibition studies. Objective: Functionalize

the amide nitrogen to create a reactive intermediate (isocyanate/acyl isocyanate equivalent) for
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heterocycle formation.[1]

Reagents:

4-Ethoxy-2,6-difluorobenzamide (1.0 eq)

Trichloroacetyl chloride (1.1 eq)

Triethylamine (TEA) (2.0 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Preparation: Charge a flame-dried reaction flask with 4-Ethoxy-2,6-difluorobenzamide
suspended in anhydrous DCM under an inert atmosphere (N₂ or Ar).

Cooling: Cool the suspension to 0–5 °C using an ice/water bath.

Activation: Add Triethylamine (TEA) dropwise. The suspension may clear as the

deprotonated amide becomes more soluble.

Acylation: Add Trichloroacetyl chloride dropwise over 10 minutes, maintaining temperature

<5 °C.

Causality: This step creates an N-acyl intermediate that is highly electrophilic, facilitating

subsequent cyclization with aminopyrazoles or other nucleophiles.

Reaction: Stir at 0–5 °C for 30–60 minutes. Monitor by TLC (silica gel, Ethyl Acetate/Hexane)

for disappearance of starting amide.

Workup: Quench with cold water. Wash the organic layer sequentially with dilute HCl (to

remove excess TEA), dilute NaOH (to remove trichloroacetic acid byproducts), and brine.

Isolation: Dry over MgSO₄, filter, and concentrate in vacuo to yield the activated

intermediate.

Protocol B: FtsZ Polymerization Assay (In Vitro)
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Context: Validating the antimicrobial potential of the scaffold. Objective: Measure the inhibition

of FtsZ assembly by the compound.

Reagents:

Recombinant FtsZ (e.g., S. aureus or E. coli)

GTP (1 mM stock)

Reaction Buffer: 50 mM MOPS (pH 6.5), 50 mM KCl, 5 mM MgCl₂.

Methodology:

Baseline Setup: Dilute recombinant FtsZ (5–10 µM) in Reaction Buffer.

Compound Treatment: Add 4-Ethoxy-2,6-difluorobenzamide (dissolved in DMSO) at

varying concentrations (e.g., 10, 50, 100 µM). Ensure final DMSO concentration is <1% to

prevent solvent-induced artifacts.

Initiation: Incubate for 10 minutes at 30°C. Add GTP (0.5 mM final) to initiate polymerization.

Detection (Light Scattering): Monitor polymerization via 90° light scattering in a fluorescence

spectrometer (Excitation/Emission both at 350 nm) for 20 minutes.

Analysis:

Control: Rapid increase in scattering signal (polymer formation).

Active Compound:[1] Reduced slope or lower plateau of the scattering curve.

Calculation: Determine IC₅₀ based on the reduction of the Vmax of polymerization.

Synthesis & Application Workflow
The following diagram details the logical flow from the raw material to biological validation.
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Caption: Experimental workflow for chemical synthesis and biological validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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